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Compound of Interest

Compound Name: 2,2-Dimethylbutyryl chloride

Cat. No.: B057964 Get Quote

Essential Safety and Handling Guide for 2,2-
Dimethylbutyryl Chloride
For researchers, scientists, and drug development professionals, the safe handling of reactive

chemicals such as 2,2-Dimethylbutyryl chloride is of paramount importance. This guide

provides crucial, immediate safety protocols, operational procedures, and disposal plans to

mitigate risks and ensure a safe laboratory environment.

Chemical Identifier:

Name: 2,2-Dimethylbutyryl chloride

Synonyms: 2,2-dimethylbutanoyl chloride

CAS Number: 5856-77-9

Primary Hazards: 2,2-Dimethylbutyryl chloride is a flammable and corrosive liquid and vapor

that causes severe skin burns and eye damage.[1][2] It may also be corrosive to metals.[1][2]

[3][4] Inhalation of its vapors can lead to respiratory irritation, and ingestion can cause severe

damage to the digestive tract.[5] It is crucial to handle this chemical with appropriate personal

protective equipment in a well-ventilated area.
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A systematic approach to safety begins with the correct selection and use of PPE. The

following table summarizes the required PPE for handling 2,2-Dimethylbutyryl chloride.

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields conforming to EN

166 (EU) or NIOSH (US), or a

full-face shield.[1]

To protect against splashes

and vapors that can cause

severe eye damage.[1][6]

Hand Protection

Chemical-resistant gloves

(e.g., PVC, Neoprene, or Nitrile

rubber). Gloves must be

inspected for integrity before

each use.[6]

To prevent skin contact which

can result in severe burns.[1]

[6]

Body Protection

A chemical-resistant suit,

apron, or lab coat.[6][7]

Fire/flame resistant and

impervious clothing is

recommended.[1]

To shield the body from

accidental splashes and

contact.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is necessary if

exposure limits are exceeded,

if irritation is experienced, or if

working outside of a chemical

fume hood.[1][6]

To prevent the inhalation of

corrosive vapors that can

damage the respiratory tract.

Safety Operating Guide
A methodical approach is critical for the safe handling of 2,2-Dimethylbutyryl chloride. The

following step-by-step protocol outlines the procedure from preparation to disposal.

1. Preparation and Engineering Controls:

Always work in a well-ventilated area, preferably within a certified chemical fume hood.[1][5]
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Ensure that an eyewash station and a safety shower are readily accessible and in close

proximity to the workstation.[5]

Remove all sources of ignition, such as open flames, hot surfaces, and sparks.[1][5] Use

explosion-proof electrical and lighting equipment.[1][5]

Ground and bond containers and receiving equipment to prevent static discharge.[1][5]

2. Handling Procedure:

Wear all the requisite PPE as detailed in the table above.

Avoid direct contact with skin, eyes, and clothing.[1][8]

Do not inhale vapors or mists.[5]

Use only non-sparking tools.[1][5]

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area away from incompatible materials.[1][5] Incompatible materials include water, strong

bases, alcohols, amines, and oxidizing agents.[6][9]

When not in use, keep containers securely sealed.

After handling, wash hands and other exposed areas thoroughly with mild soap and water.[1]

3. Spill Response:

In the event of a spill, evacuate the area immediately.[1]

For minor spills, absorb with an inert, non-combustible material such as sand, earth, or

vermiculite.[6]

Collect the absorbed material into a suitable, labeled container for disposal.[1]

Do not let the chemical enter drains or waterways.[1]

Disposal Plan

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAL18125&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-2-dimethylbutyryl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAL18125&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-2-dimethylbutyryl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAL18125&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-2-dimethylbutyryl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAL18125&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-2-dimethylbutyryl-chloride.pdf
https://aksci.com/sds/5873AL_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAL18125&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-2-dimethylbutyryl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAL18125&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-2-dimethylbutyryl-chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AAL18125&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Decanoyl_chloride.pdf
https://www.fishersci.com/store/msds?partNumber=AC149212500&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-2-dimethylbutyryl-chloride.pdf
https://www.chemicalbook.com/msds/2-2-dimethylbutyryl-chloride.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Decanoyl_chloride.pdf
https://www.chemicalbook.com/msds/2-2-dimethylbutyryl-chloride.pdf
https://www.chemicalbook.com/msds/2-2-dimethylbutyryl-chloride.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057964?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Proper disposal of 2,2-Dimethylbutyryl chloride and its contaminated materials is critical to

prevent environmental contamination and ensure safety.

Waste Characterization: Chemical waste generators must determine if the discarded

chemical is classified as hazardous waste and consult local, regional, and national

hazardous waste regulations for complete and accurate classification.[5]

Containerization: Collect waste in a suitable, closed, and properly labeled container.[1][5]

Store in a corrosive-resistant container with a resistant inner liner.[3][4]

Disposal Method: Dispose of the contents and container at an approved waste disposal plant

in accordance with all applicable local, state, and federal regulations.[1][5] Do not dispose of

it in the sewer system.

First Aid Measures
Immediate medical attention is required in case of exposure.[5]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration. Seek immediate medical attention.[1] Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the chemical.[1][9]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with plenty of

water for at least 15 minutes. Seek immediate medical attention.[1][5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing for at least 15 minutes. Seek immediate medical

attention.[1][5]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Call a physician or poison control center immediately.[1][5]
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Caption: Workflow for the safe handling of 2,2-Dimethylbutyryl chloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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